
Essential Guide to the Proper Disposal of C.I.
Acid Red 183

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid Red 183

Cat. No.: B1219784 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. This document provides a detailed, step-by-step guide for the proper disposal of

C.I. Acid Red 183, a common anionic dye. Adherence to these procedures is critical for

minimizing environmental impact and maintaining workplace safety.

I. Understanding the Compound: C.I. Acid Red 183
A thorough understanding of the chemical's properties is the first step in safe handling and

disposal. Below is a summary of key data for C.I. Acid Red 183.

Property Value

CAS Number 6408-31-7

Molecular Formula C₁₆H₁₁ClN₄Na₂O₈S₂·xCr

Molecular Weight 532.84 g/mol

Appearance Red to dark red powder

Solubility Soluble in water

Storage Temperature Room temperature

II. Health and Safety Precautions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1219784?utm_src=pdf-interest
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling C.I. Acid Red 183, it is crucial to be aware of its potential hazards. The

substance may cause eye, skin, and respiratory tract irritation. Ingestion may lead to irritation of

the digestive tract. The toxicological properties have not been fully investigated. Therefore,

stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.

Hand Protection: Handle with chemical-resistant gloves.

Body Protection: Wear a lab coat or other protective clothing.

III. Step-by-Step Disposal Procedure
The disposal of C.I. Acid Red 183 must be conducted in accordance with institutional and local

regulations for hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.

Step 1: Waste Collection

Collect waste C.I. Acid Red 183, including contaminated materials (e.g., paper towels,

gloves), in a designated, leak-proof container that is compatible with the chemical.

For liquid waste solutions, use a container with a secure, tight-fitting lid. Do not fill liquid

waste containers to more than 75% capacity to allow for vapor expansion.

For solid waste, such as the powder form or contaminated labware, use a sturdy, sealable

container.

Step 2: Labeling

Clearly label the waste container with the words "Hazardous Waste".

The label must include the full chemical name: "C.I. Acid Red 183". Avoid using

abbreviations or chemical formulas.

Indicate the primary hazards (e.g., "Irritant").
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Include the name of the principal investigator or laboratory contact and the date of

accumulation.

Step 3: Storage

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is cool, dry, and well-ventilated.

Segregate the C.I. Acid Red 183 waste from incompatible materials, particularly strong

oxidizing agents.

Step 4: Disposal Request

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to schedule a waste pickup.

Follow your institution's specific procedures for requesting a hazardous waste collection.

Step 5: Handling Empty Containers

Empty containers that previously held C.I. Acid Red 183 must also be disposed of properly.

Triple rinse the empty container with a suitable solvent (e.g., water).

Collect the first rinsate as hazardous waste and dispose of it in the designated liquid waste

container. Subsequent rinses may be permissible for drain disposal depending on local

regulations, but it is best practice to collect all rinsates as hazardous waste.

After thorough rinsing and drying, deface or remove the original label from the container

before recycling or discarding it as regular lab glass waste.

IV. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure adequate ventilation to minimize inhalation of dust.

Personal Protection: Wear appropriate PPE, including a respirator if necessary.

Containment and Cleanup:

For solid spills, carefully sweep up the material, avoiding dust generation, and place it into

a labeled hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of C.I.
Acid Red 183 waste.
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Waste Generated
(C.I. Acid Red 183)

Is the waste solid or liquid?

Collect in a labeled,
sealable solid waste container.

Solid

Collect in a labeled,
leak-proof liquid waste container.

Liquid

Store in designated satellite
accumulation area.

Contact EHS for
hazardous waste pickup.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for C.I. Acid Red 183.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of C.I. Acid Red
183]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219784#c-i-acid-red-183-proper-disposal-
procedures]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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